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Compound of Interest

Compound Name: Felypressin acetate

Cat. No.: B15604372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Felypressin acetate is a synthetic peptide analogue of the hormone vasopressin, acting as a

selective agonist for the vasopressin V1a receptor (V1aR).[1] The V1aR is a G protein-coupled

receptor (GPCR) that, upon activation, initiates a signaling cascade through the Gq/11 protein.

This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol

(DAG). The subsequent release of intracellular calcium from the endoplasmic reticulum is a

primary driver of the cellular response.[1] Due to its vasoconstrictive properties, Felypressin is

utilized in dental procedures. In a research context, it is a valuable tool for studying V1aR

signaling and its physiological effects.

This document provides detailed protocols for the preparation of Felypressin acetate solutions

for use in cell culture experiments, ensuring sterility, stability, and proper concentration for

reproducible results.
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Property Value Source

Molecular Formula
C46H65N13O11S2・

xC2H4O2
[2][3]

Molecular Weight ~1040.22 g/mol (free base) [3][4]

Appearance White to off-white solid powder [2]

Primary Target
Vasopressin V1a Receptor

(V1aR) Agonist
[1][3]

Signaling Pathway
Gq/11 -> PLC -> IP3 + DAG ->

↑ Intracellular Ca2+
[1]

Solubility and Storage of Felypressin Acetate
Parameter Recommendation Source

Solubility

Freely soluble in sterile water

(≥ 100 mg/mL); also soluble in

DMSO (≥ 10.4 mg/mL).

[2][5]

Powder Storage

Store at -20°C for up to 1 year

or -80°C for up to 2 years.

Keep desiccated.

[2]

Stock Solution Storage

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months. Avoid repeated

freeze-thaw cycles.

[1][2]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Felypressin
Acetate Stock Solution
This protocol describes the preparation of a sterile 1 mg/mL stock solution of Felypressin
acetate in sterile water.
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Materials:

Felypressin acetate powder

Sterile, nuclease-free water (cell culture grade)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated micropipettes and sterile filter tips

Vortex mixer

Sterile syringe (e.g., 1 mL or 3 mL)

Sterile 0.22 µm syringe filter (low protein binding, e.g., PVDF or PES)

Sterile, screw-cap cryovials for aliquoting

Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood or biological safety cabinet to

maintain sterility.

Weighing: Tare a sterile conical-bottom tube on a calibrated analytical balance. Carefully

weigh the desired amount of Felypressin acetate powder (e.g., 1 mg) into the tube.

Reconstitution: Add the appropriate volume of sterile, nuclease-free water to the tube to

achieve a 1 mg/mL concentration. For 1 mg of powder, add 1 mL of sterile water.

Dissolution: Close the tube tightly and vortex gently until the powder is completely dissolved.

The solution should be clear and free of particulates.

Sterile Filtration: a. Attach a sterile 0.22 µm syringe filter to a sterile syringe. b. Draw the

Felypressin acetate solution into the syringe. c. Carefully push the solution through the

syringe filter into a fresh sterile tube. This step removes any potential microbial

contamination.
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Aliquoting and Storage: a. Dispense the sterile stock solution into smaller, single-use aliquots

in sterile cryovials. This minimizes the number of freeze-thaw cycles. b. Clearly label each

aliquot with the compound name, concentration (1 mg/mL), and date of preparation. c. Store

the aliquots at -20°C or -80°C as recommended in the table above.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the sterile stock solution to the final working concentration

in cell culture medium.

Materials:

Sterile Felypressin acetate stock solution (from Protocol 1)

Pre-warmed, serum-free or complete cell culture medium appropriate for your cell line

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated micropipettes and sterile filter tips

Procedure:

Thaw Stock Solution: Thaw one aliquot of the Felypressin acetate stock solution at room

temperature or on ice.

Calculate Dilution: Determine the volume of stock solution needed to achieve the desired

final concentration in your cell culture medium. It is crucial to perform a dose-response curve

to determine the optimal concentration for your specific cell type and assay. A starting range

for many peptides is in the nanomolar to micromolar range.

Serial Dilutions: It is recommended to perform serial dilutions to achieve the final working

concentration accurately. For example, to prepare a 1 µg/mL working solution from a 1

mg/mL stock, you can perform a 1:100 dilution followed by a 1:10 dilution.

Preparation of Final Working Solution: Add the calculated volume of the stock or intermediate

dilution to the pre-warmed cell culture medium. Mix gently by swirling or pipetting up and
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down.

Application to Cells: Remove the existing medium from your cell culture plates and replace it

with the medium containing the desired concentration of Felypressin acetate.

Stability Note: The stability of Felypressin acetate in cell culture medium at 37°C has not

been extensively reported. For experiments lasting longer than 24 hours, it is advisable to

replace the medium with freshly prepared Felypressin acetate working solution daily.
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Caption: Felypressin acetate signaling pathway via the V1a receptor.
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Caption: Workflow for preparing Felypressin acetate solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15604372?utm_src=pdf-body-img
https://www.benchchem.com/product/b15604372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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